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Compound of Interest

Compound Name: 4-Bromo-2-(methylthio)aniline
CAS No.: 475089-07-7
Cat. No.: B2376323

Get Quote

1. Executive Summary & Chemical Identity 4-Bromo-2-(methylthio)aniline is a specialized
halogenated thioether and aniline derivative utilized primarily in advanced organic synthesis
and drug development. Due to its unique structural components, it presents specific

toxicological risks that require stringent operational controls and a deep understanding of its

. J

chemical behavior.

Table 1: Chemical and Physical Properties
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Property Value /| Description
Chemical Name 4-Bromo-2-(methylthio)aniline
CAS Number 475089-07-7[1]

Molecular Formula C7HsBrNS[1]

Molecular Weight 218.11 g/mol [1]

N 2-8°C, protect from light, store in a dry
Storage Conditions )
environment[2]

H302 (Harmful if swallowed), H315 (Skin
GHS Classification irritation), H319 (Eye irritation), H335
(Respiratory irritation)[3]

2

. Hazard Profiling & Mechanistic Toxicology To handle this compound safely, researchers must

understand the causality behind its toxicity. The hazard profile is driven by two primary

structural features:

3.

The Aniline Core: Aniline derivatives are readily absorbed through the respiratory tract,
gastrointestinal tract, and intact skin[4]. Once systemic, they undergo hepatic N-
hydroxylation via CYP450 enzymes. The resulting reactive hydroxylamines oxidize the
ferrous iron (Fe2*) in hemoglobin to ferric iron (Fe3*), producing methemoglobin. This
drastically reduces the blood's oxygen-carrying capacity, leading to tissue hypoxia, cyanosis,
and potentially fatal cardiovascular collapse[5][6].

Halogen and Thioether Substituents: The addition of the bromo and methylthio groups
significantly increases the molecule's lipophilicity (LogP). This enhanced lipophilicity
facilitates rapid partitioning into the stratum corneum, making dermal exposure a critical and
immediate threat. Consequently, standard single-layer latex gloves are entirely insufficient for
prolonged handling.

Personal Protective Equipment (PPE) Matrix Because of the severe risks of dermal

absorption and respiratory irritation[3][4], the following self-validating PPE system must be

strictly adhered to before any physical manipulation begins.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemscene.com/product/475089-07-7.html
https://www.chemscene.com/product/475089-07-7.html
https://www.chemscene.com/product/475089-07-7.html
https://www.bldpharm.com/products/475089-07-7.html
https://www.chemscene.com/product/475089-07-7.html
https://www.cdc.gov/niosh/npg/npgd0033.html
https://www.ncbi.nlm.nih.gov/books/NBK222410/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.chemscene.com/product/475089-07-7.html
https://www.cdc.gov/niosh/npg/npgd0033.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

ble 2: ired :

Protection Area Required Equipment Mechanistic Rationale

) Prevents mucosal absorption
ANSI Z87.1 Chemical safety . ]
Eye/Face of airborne particulates or

goggles. . .
aerosolized solutions.

] Mitigates systemic toxicity risks
Tyvek lab coat or chemically ] )
) ] ) . from accidental spills
Skin/Body resistant apron with elastic )
penetrating standard cotton lab
cuffs.
coats.

_ o The lipophilic nature of the
Double-gloving: Inner Nitrile (4
) compound accelerates
Hands mil), Outer Neoprene or heavy-

L ) permeation through thin,
duty Nitrile (8 mil).

single-layer gloves.

) Prevents inhalation of fine
N95/P100 particulate ) i
) ) ) o ) crystalline dust, which can
Respiratory respirator (if weighing outside )
) rapidly enter the bloodstream
a ventilated enclosure). _ o
via alveolar capillaries[4].

4. Operational Workflow & Handling Protocol All handling of 4-Bromo-2-(methylthio)aniline
must be conducted within a certified chemical fume hood to ensure operator safety[7].

Step-by-Step Methodology:

o Pre-Operational Checks: Verify that the chemical fume hood is operating with an average
face velocity between 80 and 120 feet per minute (fom)[7]. Assemble all necessary spatulas,
anti-static weigh boats, and receiving vials inside the hood before opening the chemical
container.

e Reagent Equilibration: Retrieve the sealed vial from 2-8°C storage[2]. Allow the vial to
equilibrate to room temperature for at least 30 minutes in a desiccator before opening.
Causality: Opening a cold vial introduces ambient moisture, which can degrade the thioether
moiety and cause the powder to clump, increasing the risk of aerosolization during
manipulation.
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» Weighing and Transfer: Don all required PPE. Using an anti-static micro-spatula, carefully
transfer the required mass into a pre-tared vial. Avoid rapid movements that could generate
dust.

» Dissolution: Add the appropriate organic solvent (e.g., DMSO, dichloromethane) directly to
the receiving vial while still inside the fume hood. Cap the vial tightly before vortexing or
sonicating.

o Decontamination: Wipe down the balance and surrounding hood surfaces with a solvent-
dampened tissue (e.g., ethanol or isopropanol), followed by a 10% bleach solution or soap
and water to ensure complete removal of residual chemical.
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1. Fume Hood Check

(Verify 80-120 fpm)

2. Don PPE
(Double Gloves, Goggles)

'

3. Thermal Equilibration
(Prevent Condensation)

4. Weigh & Transfer
(Anti-static Tools)

5. Dissolution
(Sealed Vials)

6. Decontamination
(Solvent Wipe + Soap)

Click to download full resolution via product page

Step-by-step operational workflow for handling 4-Bromo-2-(methylthio)aniline safely.

5. Emergency Response & Spill Management In the event of an exposure or spill, immediate
action is required to prevent methemoglobinemia and systemic toxicity.
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Exposure Protocol:

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
copious amounts of soap and water for at least 15 minutes[3]. Critical Note: Do NOT use
organic solvents to clean the skin, as this will accelerate dermal absorption. Seek immediate
medical evaluation for signs of cyanosis (blue lips/nail beds)[6].

 Inhalation: Move the victim to fresh air immediately[3]. If breathing is difficult, administer
100% supplemental oxygen.

o Eye Contact: Flush eyes continuously with water for 15 minutes, removing contact lenses if
present[3][4].

Spill Cleanup Methodology:
 |solate: Evacuate non-essential personnel from the immediate area.

» Contain: Cover the spill with a damp absorbent pad (if solid) or an inert absorbent material
like sand or vermiculite (if in solution) to prevent dust generation or spreading.

e Collect: Use non-sparking tools to scoop the absorbed material into a compatible, sealable
hazardous waste container.

o Decontaminate: Wash the spill surface with a detergent solution, followed by a thorough
water rinse.

Evacuate & Seek Medical Aid
Personnel Exposure (Oxygen Therapy)

Environmental Spill

Spill / Exposure Event Assess Severity

Contain Spill Clean & Decontaminate Dispose as Halogenated
(Inert Absorbent) (Detergent Wash) Organic Waste

Click to download full resolution via product page
Logic tree for emergency spill response and personnel exposure management.

6. Waste Disposal & Environmental Logistics Due to the presence of the bromine atom, 4-
Bromo-2-(methylthio)aniline and its solutions must be strictly segregated from general
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organic waste.
o Classification: Dispose of as Halogenated Organic Waste.

e Procedure: Collect all solid waste (including contaminated gloves, weigh boats, and
absorbent pads) in heavy-duty, properly labeled, sealable bags or bins. Liquid waste must be
collected in compatible, clearly labeled halogenated waste carboys.

e Disposal Method: Do not discharge into the sewer system. Must be disposed of via high-
temperature incineration by a licensed hazardous waste management facility in accordance
with local environmental regulations (e.g., EPA RCRA guidelines)[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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